Cas no 688358-20-5 (Propanedial, dihydrate)
Propanedial, dihydrate structure
Product Name:Propanedial, dihydrate
CAS No:688358-20-5
MF:C3H8O4
MW:108.093221664429
CID:392535
PubChem ID:71374525
Update Time:2025-04-19
Propanedial, dihydrate Chemical and Physical Properties
Names and Identifiers
-
- Propanedial, dihydrate
- DTXSID40797301
- Propanedial--water (1/2)
- 688358-20-5
-
- Inchi: 1S/C3H4O2.2H2O/c4-2-1-3-5;;/h2-3H,1H2;2*1H2
- InChI Key: ILZQVNUTDWTSAF-UHFFFAOYSA-N
- SMILES: O=CCC=O.O.O
Computed Properties
- Exact Mass: 108.04225873g/mol
- Monoisotopic Mass: 108.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 34.2
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.1Ų
Propanedial, dihydrate Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
688358-20-5 (Propanedial, dihydrate) Related Products
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